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  4. 6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on
6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on 6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on
Brand Name: Vulcanchem
CAS No.: 18665-84-4
VCID: VC0103685
InChI: InChI=1S/C17H24O5/c1-9-7-16-14(11(3)17(20)22-16)6-5-13(9)15(19)8-10(2)21-12(4)18/h5,9-10,14-16,19H,3,6-8H2,1-2,4H3
SMILES: CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2
Molecular Formula: C17H24O5
Molecular Weight: 308.4 g/mol

6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on

CAS No.: 18665-84-4

Main Products

VCID: VC0103685

Molecular Formula: C17H24O5

Molecular Weight: 308.4 g/mol

6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on - 18665-84-4

CAS No. 18665-84-4
Product Name 6-(3-Acetoxy-1-hydroxybutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta[b]furan-2-on
Molecular Formula C17H24O5
Molecular Weight 308.4 g/mol
IUPAC Name [4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate
Standard InChI InChI=1S/C17H24O5/c1-9-7-16-14(11(3)17(20)22-16)6-5-13(9)15(19)8-10(2)21-12(4)18/h5,9-10,14-16,19H,3,6-8H2,1-2,4H3
Standard InChIKey IQAWVYINTAIBSH-UHFFFAOYSA-N
SMILES CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2
Canonical SMILES CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2
PubChem Compound 12310001
Last Modified Nov 11 2021
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